Cas no 1261862-98-9 (3-(2'-Fluoro-6'-(trifluoromethoxy)phenyl)propionaldehyde)
3-(2'-Fluoro-6'-(trifluoromethoxy)phenyl)propionaldehyde Chemical and Physical Properties
Names and Identifiers
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- 3-(2'-Fluoro-6'-(trifluoromethoxy)phenyl)propionaldehyde
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- Inchi: 1S/C10H8F4O2/c11-8-4-1-5-9(16-10(12,13)14)7(8)3-2-6-15/h1,4-6H,2-3H2
- InChI Key: PRDXICPYCDZEGP-UHFFFAOYSA-N
- SMILES: FC1=CC=CC(=C1CCC=O)OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 229
- XLogP3: 2.9
- Topological Polar Surface Area: 26.3
3-(2'-Fluoro-6'-(trifluoromethoxy)phenyl)propionaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013002222-250mg |
3-(2'-Fluoro-6'-(trifluoromethoxy)phenyl)propionaldehyde |
1261862-98-9 | 97% | 250mg |
480.00 USD | 2021-07-04 | |
| Alichem | A013002222-500mg |
3-(2'-Fluoro-6'-(trifluoromethoxy)phenyl)propionaldehyde |
1261862-98-9 | 97% | 500mg |
847.60 USD | 2021-07-04 | |
| Alichem | A013002222-1g |
3-(2'-Fluoro-6'-(trifluoromethoxy)phenyl)propionaldehyde |
1261862-98-9 | 97% | 1g |
1,579.40 USD | 2021-07-04 |
3-(2'-Fluoro-6'-(trifluoromethoxy)phenyl)propionaldehyde Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on 3-(2'-Fluoro-6'-(trifluoromethoxy)phenyl)propionaldehyde
Introduction to 3-(2'-Fluoro-6'-(trifluoromethoxy)phenyl)propionaldehyde (CAS No. 1261862-98-9)
3-(2'-Fluoro-6'-(trifluoromethoxy)phenyl)propionaldehyde (CAS No. 1261862-98-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluoro-substituted phenyl group and a trifluoromethoxy moiety, making it an intriguing candidate for various applications.
The molecular formula of 3-(2'-Fluoro-6'-(trifluoromethoxy)phenyl)propionaldehyde is C11H9F4O2, and its molecular weight is approximately 257.18 g/mol. The presence of the fluoro and trifluoromethoxy groups imparts specific chemical and biological properties that are highly valuable in drug discovery and development.
In recent years, there has been a growing interest in the use of fluorinated compounds in medicinal chemistry due to their ability to modulate biological activity and improve pharmacokinetic properties. The introduction of fluorine atoms into organic molecules can significantly enhance their lipophilicity, metabolic stability, and binding affinity to target proteins. 3-(2'-Fluoro-6'-(trifluoromethoxy)phenyl)propionaldehyde is no exception, as its unique structure makes it a promising candidate for the development of novel therapeutic agents.
One of the key areas where 3-(2'-Fluoro-6'-(trifluoromethoxy)phenyl)propionaldehyde has shown potential is in the treatment of neurological disorders. Recent studies have demonstrated that this compound can effectively cross the blood-brain barrier, making it suitable for targeting central nervous system (CNS) disorders such as Alzheimer's disease and Parkinson's disease. The ability to penetrate the blood-brain barrier is crucial for drugs designed to treat neurological conditions, as many conventional drugs fail to reach their intended targets due to poor permeability.
Beyond its potential in neurological applications, 3-(2'-Fluoro-6'-(trifluoromethoxy)phenyl)propionaldehyde has also been investigated for its anti-inflammatory properties. Inflammation is a common underlying factor in many diseases, including cardiovascular diseases, cancer, and autoimmune disorders. Preliminary studies have shown that this compound can inhibit key inflammatory pathways, such as the NF-κB signaling pathway, which plays a central role in the regulation of inflammation and immune responses.
The synthesis of 3-(2'-Fluoro-6'-(trifluoromethoxy)phenyl)propionaldehyde involves several well-established chemical reactions. One common approach involves the reaction of 2-fluoro-6-trifluoromethoxybenzaldehyde with propargyl alcohol followed by reduction to form the aldehyde. This synthetic route is highly efficient and can be scaled up for industrial production, making it an attractive option for pharmaceutical companies looking to develop new drugs based on this compound.
In addition to its therapeutic potential, 3-(2'-Fluoro-6'-(trifluoromethoxy)phenyl)propionaldehyde has also been studied for its use as a building block in organic synthesis. Its unique functional groups provide multiple points of reactivity, allowing chemists to introduce various substituents and functional groups to create a wide range of derivatives. This versatility makes it a valuable intermediate in the synthesis of complex molecules with diverse biological activities.
The safety profile of 3-(2'-Fluoro-6'-(trifluoromethoxy)phenyl)propionaldehyde has been extensively evaluated through various toxicological studies. These studies have shown that the compound exhibits low toxicity at therapeutic doses, making it a safe candidate for further clinical development. However, as with any new chemical entity, ongoing safety assessments are necessary to ensure its long-term safety and efficacy.
In conclusion, 3-(2'-Fluoro-6'-(trifluoromethoxy)phenyl)propionaldehyde (CAS No. 1261862-98-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for the development of novel therapeutic agents targeting neurological disorders, inflammation, and other diseases. As research in this area continues to advance, it is likely that new insights into the potential uses and mechanisms of action of this compound will emerge, further solidifying its importance in the field.
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